Cas no 2227726-41-0 ((3R)-3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-hydroxypropanoic acid)

• Product Name: (3R)-3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-hydroxypropanoic acid
• CAS No: 2227726-41-0
• MF: C₁₃H₂₃NO₅
• MW: 273.33
• CID: 4758708
• PubChem ID: 165825328
• Update Time: 2025-05-22

(3R)-3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, (βR)-
• (R)-3-(1-(tert-butoxycarbonyl)piperidin-4-yl)-3-hydroxypropanoic acid
• (3R)-3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-hydroxypropanoic acid

• Inchi： 1S/C13H23NO5/c1-13(2,3)19-12(18)14-6-4-9(5-7-14)10(15)8-11(16)17/h9-10,15H,4-8H2,1-3H3,(H,16,17)/t10-/m1/s1
• InChI Key： IUTLVUYHIRTMFA-SNVBAGLBSA-N
• SMILES： C(N1CCC([C@H](O)CC(=O)O)CC1)(=O)OC(C)(C)C

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 427.3±20.0 °C(Predicted)
• pka: 4.34±0.10(Predicted)

Additional information on (3R)-3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-hydroxypropanoic acid

Introduction to Compound CAS No. 2227726-41-0: (3R)-3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-hydroxypropanoic Acid

The compound with CAS No. 2227726-41-0, known as (3R)-3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-hydroxypropanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a piperidine ring, a tert-butoxycarbonyl (Boc) protecting group, and a hydroxyl-propanoic acid moiety, making it a versatile building block for various chemical transformations.

Structural Analysis and Synthesis

The structure of (3R)-3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-hydroxypropanoic acid is characterized by a chiral center at the third carbon atom of the propanoic acid backbone. This stereochemistry is crucial for its biological activity and selectivity. The piperidine ring, substituted at the 4-position with a Boc group, introduces rigidity and enhances the molecule's stability during synthetic processes. The tert-butoxycarbonyl group serves as an excellent protecting group for amino functionalities, ensuring precise control over reactivity during multi-step syntheses.

Recent advancements in asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess. Researchers have employed catalytic asymmetric methods, such as those involving organocatalysts or transition metal catalysts, to achieve the desired stereochemistry. These methods not only improve yield but also reduce environmental impact by minimizing waste and energy consumption.

Biological Activity and Applications

In vitro studies have demonstrated that (3R)-3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-hydroxypropanoic acid exhibits promising biological activity, particularly in modulating enzyme function and receptor interactions. Its ability to act as a substrate or inhibitor in key biochemical pathways makes it a valuable tool in drug discovery programs targeting metabolic disorders, neurological diseases, and cancer.

Moreover, this compound has been explored as a precursor for peptide synthesis. The hydroxyl-propanoic acid moiety can be readily converted into amino acids or other bioactive molecules through well-established chemical transformations. This versatility underscores its importance in medicinal chemistry.

Recent Research Findings

In 2023, researchers reported novel insights into the pharmacokinetics of (3R)-3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-hydroxypropanoic acid. Studies conducted in animal models revealed favorable absorption profiles and reduced toxicity compared to earlier analogs. These findings suggest potential for further development into orally bioavailable drugs.

Additionally, computational modeling has provided deeper understanding of the compound's interaction with target proteins. Molecular dynamics simulations have identified key residues responsible for binding affinity, guiding efforts to optimize potency and selectivity.

Future Prospects

The continued exploration of (3R)-3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-hydroxypropanoic acid holds promise for breakthroughs in therapeutic development. Its modular structure allows for extensive chemical diversification, enabling the creation of libraries of related compounds for high-throughput screening.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications. By leveraging cutting-edge technologies such as artificial intelligence-driven drug design and CRISPR-based assays, researchers aim to unlock new therapeutic avenues.

In conclusion, (3R)-3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-hydroxypropanoic acid stands at the forefront of modern organic chemistry and pharmacology. Its unique properties, coupled with ongoing research advancements, position it as a cornerstone in the development of innovative treatments for various diseases.